Cas no 139551-83-0 (Fmoc-L-leucinol)

• Product Name: Fmoc-L-leucinol
• CAS No: 139551-83-0
• MF: C₂₁H₂₅NO₃
• MW: 339.4281
• MDL: MFCD00235932
• CID: 105698
• PubChem ID: 7019530
• Update Time: 2025-06-09

Fmoc-L-leucinol Chemical and Physical Properties

Names and Identifiers

• (S)-(9H-Fluoren-9-yl)methyl (1-hydroxy-4-methylpentan-2-yl)carbamate
• Fmoc-Leucinol
• Carbamic acid,N-[(1S)-1-(hydroxymethyl)-3-methylbutyl]-, 9H-fluoren-9-ylmethyl ester
• Fmoc-Leu-OL
• Fmoc-L-leucinol
• Fmoc-L-Leucinol(2S)-2-(Fmoc-amino)-4-methylpentan-1-ol
• Fmoc-L-Leu-OL
• Fmoc-Leu-Bt
• N-Fmoc-L-Leu-Bt
• AS-49234
• Carbamic acid, N-[(1S)-1-(hydroxymethyl)-3-methylbutyl]-, 9H-fluoren-9-ylmethyl ester
• J-007292
• (9H-Fluoren-9-yl)methyl (S)-(1-hydroxy-4-methylpentan-2-yl)carbamate
• 9H-Fluoren-9-ylmethyl N-[(1S)-1-(hydroxymethyl)-3-methyl-butyl]carbamate
• AKOS015909684
• (9H-fluoren-9-yl)methyl N-[(2S)-1-hydroxy-4-methylpentan-2-yl]carbamate
• FD21904
• (S)-(9H-fluoren-9-yl)methyl 1-hydroxy-4-methylpentan-2-ylcarbamate
• MFCD00235932
• CS-0154133
• 139551-83-0
• EN300-314586
• 9H-fluoren-9-ylmethyl N-[(2S)-1-hydroxy-4-methylpentan-2-yl]carbamate
• (S)-2-(9-Fluorenylmethyloxycarbonyl)amino-4-methyl-1-pentanol, N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-leucinol
• Carbamic acid,N-[(1S)-1-(hydroxymethyl)-3-methylbutyl]-,9H-fluoren-9-ylmethyl ester

• MDL： MFCD00235932
• Inchi： InChI=1S/C21H25NO3/c1-14(2)11-15(12-23)22-21(24)25-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,14-15,20,23H,11-13H2,1-2H3,(H,22,24)/t15-/m0/s1
• InChI Key： WXMGVJAOLIDKGZ-HNNXBMFYSA-N
• SMILES： CC(C[C@H](NC(OCC1C2=CC=CC=C2C3=CC=CC=C31)=O)CO)C

Computed Properties

• Exact Mass: 339.18300
• Monoisotopic Mass: 339.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Boiling Point: 525.2±33.0℃ at 760 mmHg
• PSA: 58.56000
• LogP: 4.32300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Fmoc-L-leucinol

Professional Introduction to Fmoc-L-leucinol (CAS No. 139551-83-0)

Fmoc-L-leucinol, with the chemical compound identifier CAS No. 139551-83-0, is a critically significant compound in the realm of pharmaceutical chemistry and peptidomimetics. This compound, characterized by its unique structural and functional attributes, has garnered substantial attention in recent years due to its versatile applications in synthetic biology and medicinal chemistry. The Fmoc (fluorenylmethyloxycarbonyl) group, a pivotal protecting group in peptide synthesis, enhances the stability and reactivity of the compound, making it an indispensable tool for researchers aiming to develop novel therapeutic agents.

The structural framework of Fmoc-L-leucinol consists of a leucine derivative modified with an Fmoc group at the N-terminal position. This modification not only safeguards the amine group during synthetic processes but also facilitates selective cleavage under specific conditions, thereby enabling precise control over peptide elongation. Such characteristics are particularly valuable in the construction of complex peptide sequences, which are often required for the development of biologics and targeted therapies.

In recent years, there has been a surge in research focused on leveraging Fmoc-L-leucinol for the synthesis of peptidomimetics—molecules that mimic the structure and function of natural peptides but with enhanced stability and bioavailability. These peptidomimetics have shown promise in addressing various therapeutic challenges, including resistance to proteolytic degradation and improved pharmacokinetic profiles. The incorporation of Fmoc-L-leucinol into these synthetic strategies has enabled the creation of novel compounds with potential applications in oncology, immunology, and metabolic disorders.

One of the most compelling aspects of Fmoc-L-leucinol is its role in facilitating solid-phase peptide synthesis (SPPS), a widely used methodology for constructing peptides with high precision. The Fmoc group's ability to undergo selective deprotection under mild acidic conditions makes it an ideal choice for automated peptide synthesis protocols. This has led to significant advancements in the scalability and efficiency of peptide manufacturing, allowing for the rapid production of large-scale batches required for clinical trials and commercial applications.

The pharmaceutical industry has increasingly recognized the importance of Fmoc-L-leucinol as a building block for drug discovery initiatives. Its versatility in peptide synthesis has been instrumental in developing novel antibiotics, antiviral agents, and anticancer drugs. For instance, recent studies have demonstrated its utility in creating constrained peptides that exhibit improved binding affinity to target proteins, thereby enhancing therapeutic efficacy. These findings underscore the compound's potential as a key intermediate in the synthesis of next-generation therapeutics.

Beyond its applications in drug development, Fmoc-L-leucinol has also found utility in academic research focused on understanding fundamental biological processes. Researchers are employing this compound to study enzyme mechanisms, protein-protein interactions, and signal transduction pathways. By incorporating modified leucine residues into peptides and proteins, scientists can gain insights into how these molecules function at a molecular level. This research not only advances our understanding of biological systems but also paves the way for innovative therapeutic strategies.

The synthetic methodologies involving Fmoc-L-leucinol have been refined over time to achieve higher yields and purities, ensuring that researchers have access to high-quality starting materials for their experiments. Advances in chromatography techniques and process optimization have further enhanced the efficiency of these synthetic routes. As a result, Fmoc-L-leucinol has become a staple reagent in many research laboratories worldwide.

In conclusion, Fmoc-L-leucinol (CAS No. 139551-83-0) represents a cornerstone compound in modern pharmaceutical chemistry and peptidomimetics. Its unique properties make it an invaluable tool for synthesizing complex peptides and peptidomimetics with potential therapeutic applications across various medical disciplines. As research continues to evolve, it is likely that new applications and innovations involving this compound will emerge, further solidifying its importance in the scientific community.